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Compound of Interest

Compound Name: 1,1,2,2-Tetrabromopropane

Cat. No.: B14694852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1,2,2-Tetrabromopropane is a polyhalogenated alkane recognized for its high bromine

content.[1] While its applications in complex organic synthesis are not extensively documented

in publicly available literature, it serves as a key intermediate in specific transformations,

primarily in the synthesis and regeneration of propyne. These application notes provide

detailed protocols for the synthesis of 1,1,2,2-tetrabromopropane and its primary documented

application in the synthesis of other organobromine compounds through dehalogenation.

Physicochemical Data
A summary of the key physicochemical properties of 1,1,2,2-tetrabromopropane is provided in

the table below.
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Property Value Reference

Molecular Formula C₃H₄Br₄ [2][3]

Molecular Weight 359.68 g/mol [2][3]

CAS Number 34570-59-7 [2][3]

Appearance Colorless to pale liquid [1]

SMILES CC(C(Br)Br)(Br)Br [3]

InChIKey
JXKZURFTWZXOOD-

UHFFFAOYSA-N
[3]

Application 1: Synthesis of 1,1,2,2-
Tetrabromopropane from Propyne
This protocol details the synthesis of 1,1,2,2-tetrabromopropane via the bromination of

propyne. This reaction proceeds through a two-step addition of bromine across the triple bond.

Reaction Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. 1,1,2,2-Tetrabromopropane | C3H4Br4 | CID 13454489 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [Application Notes and Protocols: 1,1,2,2-
Tetrabromopropane in Organobromine Synthesis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b14694852#1-1-2-2-tetrabromopropane-
in-the-synthesis-of-organobromine-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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